Cas no 88183-39-5 (Propanenitrile, 3-[hexyl(3-methylphenyl)amino]-)

• Product Name: Propanenitrile, 3-[hexyl(3-methylphenyl)amino]-
• CAS No: 88183-39-5
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• CID: 641901
• PubChem ID: 70499256
• Update Time: 2025-04-19

Propanenitrile, 3-[hexyl(3-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-[hexyl(3-methylphenyl)amino]-
• 3-(N-hexyl-3-methylanilino)propanenitrile
• 3-[HEXYL(3-METHYLPHENYL)AMINO]PROPANENITRILE
• 88183-39-5
• DTXSID80742153
• SCHEMBL11033729

• Inchi： 1S/C16H24N2/c1-3-4-5-6-12-18(13-8-11-17)16-10-7-9-15(2)14-16/h7,9-10,14H,3-6,8,12-13H2,1-2H3
• InChI Key： FPBXVEXJAMVSDC-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C)C=1)(CCC#N)CCCCCC

Computed Properties

• Exact Mass: 244.193948774g/mol
• Monoisotopic Mass: 244.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 27Ų